Cas no 2228699-81-6 (2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2228699-81-6
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD31666740
• CID: 4711457
• PubChem ID: 137964729
• Update Time: 2025-06-14

2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid
• AT20089
• 2228699-81-6
• EN300-26979155
• EN300-2007648
• MFCD31666740
• BS-45507
• 2-Oxabicyclo[2.1.1]hexane-1-carboxylicacid
• SY323725
• CS-0134179
• SCHEMBL21682303
• (1s,4s)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid

• MDL： MFCD31666740
• Inchi： 1S/C6H8O3/c7-5(8)6-1-4(2-6)3-9-6/h4H,1-3H2,(H,7,8)
• InChI Key： RHJXUKZPHJCBLA-UHFFFAOYSA-N
• SMILES： O1CC2CC1(C(=O)O)C2

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid

Exploring the Unique Properties and Applications of 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2228699-81-6)

The compound 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2228699-81-6) has garnered significant attention in recent years due to its distinctive bicyclic structure and versatile applications in pharmaceutical research, material science, and organic synthesis. Its unique oxabicyclo framework makes it a valuable building block for designing novel molecules, particularly in the development of bioactive compounds and drug candidates. Researchers are increasingly exploring its potential in addressing challenges related to drug delivery systems and biocompatibility, aligning with the growing demand for sustainable chemistry solutions.

One of the most intriguing aspects of 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid is its stereochemical complexity, which enables precise control over molecular interactions. This feature is particularly relevant in the context of enzyme inhibition and receptor binding, where subtle structural changes can significantly impact efficacy. Recent studies have highlighted its role in the synthesis of chiral intermediates, a topic of high interest in asymmetric catalysis and green chemistry. As the pharmaceutical industry shifts toward stereoselective synthesis, this compound’s potential continues to expand.

From a material science perspective, 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid offers opportunities for creating high-performance polymers with enhanced thermal stability and mechanical properties. Its rigid bicyclic core can be incorporated into polymer backbones to improve structural integrity, making it a candidate for advanced biodegradable materials. This aligns with the global push toward eco-friendly alternatives to conventional plastics, a topic frequently searched in sustainability forums and academic databases.

The compound’s synthetic versatility also makes it a subject of interest in computational chemistry and AI-driven drug discovery. Researchers are leveraging machine learning algorithms to predict its reactivity and optimize synthetic pathways, addressing common queries like "how to synthesize bicyclic carboxylic acids" or "applications of oxabicyclo compounds in medicine." These efforts are part of a broader trend toward data-driven chemical research, which has become a hot topic in scientific communities.

In summary, 2-Oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2228699-81-6) represents a fascinating intersection of structural innovation and practical utility. Its applications span from pharmaceuticals to advanced materials, reflecting its adaptability to modern scientific challenges. As interest in sustainable chemistry and precision medicine grows, this compound is poised to play an increasingly prominent role in cutting-edge research and industrial applications.